1-(3,4-Dimethoxyphenyl)-3-(2-methylphenyl)thiourea

• IUPAC Name: 1-(3,4-dimethoxyphenyl)-3-(2-methylphenyl)thiourea
• InChI: InChI=1S/C16H18N2O2S/c1-11-6-4-5-7-13(11)18-16(21)17-12-8-9-14(19-2)15(10-12)20-3/h4-10H,1-3H3,(H2,17,18,21)
• InChI Key: JBRMZZBQRCSODP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=S)NC2=CC(=C(C=C2)OC)OC
• Molecular Formula: C16H18N2O2S
• Molecular Weight: 302.4 g/mol

Description

1-(3,4-Dimethoxyphenyl)-3-(2-methylphenyl)thiourea is an organic compound that belongs to the class of thioureas. Thioureas are known for their diverse applications in various fields, including medicinal chemistry, agriculture, and material science. This compound, in particular, is characterized by the presence of two aromatic rings substituted with methoxy and methyl groups, connected by a thiourea linkage.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(3,4-Dimethoxyphenyl)-3-(2-methylphenyl)thiourea typically involves the reaction of 3,4-dimethoxyaniline with 2-methylphenyl isothiocyanate. The reaction is usually carried out in an organic solvent such as dichloromethane or ethanol, under reflux conditions. The reaction mixture is then cooled, and the product is isolated by filtration and recrystallization.

Industrial Production Methods

On an industrial scale, the production of this compound can be achieved through continuous flow processes, which offer advantages in terms of efficiency, scalability, and safety. The use of flow microreactors allows for precise control over reaction conditions, leading to higher yields and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

1-(3,4-Dimethoxyphenyl)-3-(2-methylphenyl)thiourea can undergo various chemical reactions, including:

Oxidation: The thiourea group can be oxidized to form sulfoxides or sulfones.

Reduction: The compound can be reduced to form corresponding amines.

Substitution: The aromatic rings can undergo electrophilic substitution reactions, such as nitration or halogenation.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Electrophilic substitution reactions often require catalysts like iron(III) chloride or aluminum chloride.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Corresponding amines.

Substitution: Nitro or halogenated derivatives of the aromatic rings.

Scientific Research Applications

1-(3,4-Dimethoxyphenyl)-3-(2-methylphenyl)thiourea has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor.

Medicine: Explored for its potential therapeutic properties, including anticancer and antimicrobial activities.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 1-(3,4-Dimethoxyphenyl)-3-(2-methylphenyl)thiourea involves its interaction with specific molecular targets, such as enzymes or receptors. The thiourea group can form hydrogen bonds with active sites of enzymes, leading to inhibition of their activity. Additionally, the aromatic rings can interact with hydrophobic pockets in proteins, enhancing the binding affinity and specificity.

Comparison with Similar Compounds

Similar Compounds

• 1-(3,4-Dimethoxyphenyl)-3-phenylthiourea
• 1-(2-Methoxyphenyl)-3-(2-methylphenyl)thiourea
• 1-(3,4-Dimethoxyphenyl)-3-(4-methylphenyl)thiourea

Uniqueness

1-(3,4-Dimethoxyphenyl)-3-(2-methylphenyl)thiourea is unique due to the specific substitution pattern on the aromatic rings, which can influence its chemical reactivity and biological activity. The presence of both methoxy and methyl groups can enhance its lipophilicity and ability to interact with hydrophobic regions in biological targets.